Cas no 646064-71-3 (4H-1-Benzopyran-4-one, 2,3-dihydro-3-methyl-, (3R)-)

4H-1-Benzopyran-4-one, 2,3-dihydro-3-methyl-, (3R)- structure
646064-71-3 structure
Product name:4H-1-Benzopyran-4-one, 2,3-dihydro-3-methyl-, (3R)-
CAS No:646064-71-3
MF:C10H10O2
MW:162.1852
CID:421331
PubChem ID:12157604

4H-1-Benzopyran-4-one, 2,3-dihydro-3-methyl-, (3R)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one, 2,3-dihydro-3-methyl-, (3R)-
    • (3R)-3-methyl-2,3-dihydrochromen-4-one
    • SCHEMBL15147097
    • 646064-71-3
    • DTXSID00478785
    • (R)-3-Methylchroman-4-one
    • (3R)-3-methyl-3,4-dihydro-2H-1-benzopyran-4-one
    • Inchi: InChI=1S/C10H10O2/c1-7-6-12-9-5-3-2-4-8(9)10(7)11/h2-5,7H,6H2,1H3/t7-/m1/s1
    • InChI Key: PYKLMHVJWGDWOH-SSDOTTSWSA-N
    • SMILES: CC1COC2=CC=CC=C2C1=O

Computed Properties

  • Exact Mass: 162.0681
  • Monoisotopic Mass: 162.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

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